Cas no 850628-69-2 (5-PYRIMIDINECARBOXALDEHYDE, 4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)-)

• Product name: 5-PYRIMIDINECARBOXALDEHYDE, 4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)-
• CAS No: 850628-69-2
• MF: C₁₁H₁₇N₃OS
• MW: 239.337
• CID: 3324438
• PubChem ID: 11424964

5-PYRIMIDINECARBOXALDEHYDE, 4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 5-PYRIMIDINECARBOXALDEHYDE, 4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)-
• 850628-69-2
• 4-(1-ethylpropylamino)-2-methylsulfanylpyrimidine-5-carbaldehyde
• DB-218217
• SCHEMBL22860668
• 2-(Methylthio)-4-(pentan-3-ylamino)pyrimidine-5-carbaldehyde

• Inchi： InChI=1S/C11H17N3OS/c1-4-9(5-2)13-10-8(7-15)6-12-11(14-10)16-3/h6-7,9H,4-5H2,1-3H3,(H,12,13,14)
• InChI Key： ZPIIIGLWFCFRHL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 239.10923335Da
• Monoisotopic Mass: 239.10923335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.2Ų
• XLogP3: 3.2